Pyrazolo[1,5-A]pyridin-7-ylmethanamine

• IUPAC Name: pyrazolo[1,5-a]pyridin-7-ylmethanamine
• InChI: InChI=1S/C8H9N3/c9-6-8-3-1-2-7-4-5-10-11(7)8/h1-5H,6,9H2
• InChI Key: XXNGBAGZEYIERT-UHFFFAOYSA-N
• Canonical SMILES: C1=CC2=CC=NN2C(=C1)CN
• Molecular Formula: C8H9N3
• DSSTOX Substance ID: DTXSID20679999
• Molecular Weight: 147.18 g/mol
• CAS RN: 885276-16-4

Description

Pyrazolo[1,5-A]pyridin-7-ylmethanamine is a chemical compound with the CAS Number: 885276-16-4. It has a molecular weight of 147.18 and its IUPAC name is pyrazolo [1,5-a]pyridin-7-ylmethanamine. It is stored at 4°C and protected from light.

Molecular Structure Analysis

The InChI code for Pyrazolo[1,5-A]pyridin-7-ylmethanamine is 1S/C8H9N3/c9-6-8-3-1-2-7-4-5-10-11(7)8/h1-5H,6,9H2. This indicates the presence of 8 carbon atoms, 9 hydrogen atoms, and 3 nitrogen atoms in the molecule.

Physical And Chemical Properties Analysis

Pyrazolo[1,5-A]pyridin-7-ylmethanamine is a liquid at room temperature.

Scientific Research Applications

Anti-Mycobacterial Activity

Pyrazolo[1,5-a]pyrimidines, closely related to Pyrazolo[1,5-A]pyridin-7-ylmethanamine, have been identified as potent inhibitors of mycobacterial ATP synthase, crucial in the treatment of Mycobacterium tuberculosis. Novel analogues of this compound have exhibited potent in vitro growth inhibition of M.tb, low hERG liability, and good liver microsomal stabilities, highlighting their potential as effective inhibitors (Sutherland et al., 2022).

Synthetic and Medicinal Chemistry

Pyrazolo[1,5-a]pyridine, an important core of nitrogen ring junction heterocyclic compounds, plays a significant role in both synthetic and medicinal chemistry. Its ease of preparation and versatility make it a valuable component in drug molecule production, with significant biological properties (Devi Priya, Nandhakumar, & Mohana Roopan, 2020).

Development of Polyfunctional N-Heterocycles

Pyrazolo[1,5-a]pyrimidine derivatives are of biomedical importance, resembling purine analogues. They have been extensively studied for their broad spectrum of biological activities and have recently gained interest in materials science due to their photophysical properties (Moustafa et al., 2022).

Receptor Binding Assays

Studies have synthesized specific pyrazolo[1,5-a]pyridine derivatives and evaluated them through in vitro receptor binding assays, determining their affinity constants for various dopamine receptors. These compounds have been suggested as potential ligands for dopamine receptors (Li Guca, 2014).

Mechanism of Action

Target of Action

Pyrazolo[1,5-A]pyridin-7-ylmethanamine is a small molecule that primarily targets Cyclin-dependent kinase 2 (CDK2) . CDK2 is a crucial protein in the regulation of the cell cycle, and its inhibition can lead to cell cycle arrest, making it a potential target for cancer therapeutics .

Mode of Action

It’s likely that the compound binds to the active site of cdk2, inhibiting its activity and leading to cell cycle arrest .

Biochemical Pathways

The inhibition of CDK2 affects the cell cycle, particularly the transition from the G1 phase to the S phase. This results in the inhibition of DNA replication and cell division, potentially leading to cell death in rapidly dividing cells, such as cancer cells .

Pharmacokinetics

The compound’s absorption, distribution, metabolism, and excretion (adme) properties would significantly impact its bioavailability and efficacy .

Result of Action

The primary result of Pyrazolo[1,5-A]pyridin-7-ylmethanamine’s action is the inhibition of cell division, which can lead to cell death in rapidly dividing cells. This makes it a potential candidate for cancer therapeutics .

Action Environment

The action of Pyrazolo[1,5-A]pyridin-7-ylmethanamine can be influenced by various environmental factors. For instance, the pH and temperature of the environment can affect the compound’s stability and efficacy. Additionally, the presence of other molecules or drugs can influence the compound’s action through drug-drug interactions .

Synthesis routes and methods

Procedure details

To a solution of pyrazolo[1,5-a]pyridine-7-carbonitrile (1 equiv.) in methanol and aq. ammonia solution (9:1), catalytic amount of Raney Nickel was added. Reaction mass was stirred at room temperature under hydrogen pressure (balloon pressure) for 2-5 h. On completion of reaction, it was filtered through celite bed and filtrate was concentrated under reduce pressure to afford the title compound (quant. yield).